Cas no 2452465-15-3 (1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester)

• Product Name: 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester
• CAS No: 2452465-15-3
• MF: C₆H₆F₂N₂O₃
• MW: 192.120248317719
• CID: 5108993
• PubChem ID: 156785282
• Update Time: 2025-10-30

1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester
• 2452465-15-3
• F93916
• ETHYL 4-(DIFLUOROMETHYL)-1,2,5-OXADIAZOLE-3-CARBOXYLATE
• SCHEMBL24335090

• Inchi： 1S/C6H6F2N2O3/c1-2-12-6(11)4-3(5(7)8)9-13-10-4/h5H,2H2,1H3
• InChI Key： WMJNEGOAFTVFIY-UHFFFAOYSA-N
• SMILES： O1N=C(C(F)F)C(C(OCC)=O)=N1

Computed Properties

• Exact Mass: 192.03464838g/mol
• Monoisotopic Mass: 192.03464838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester

Recent Advances in the Study of 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester (CAS: 2452465-15-3)

The compound 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester (CAS: 2452465-15-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 1,2,5-oxadiazole derivatives as key scaffolds in medicinal chemistry. The incorporation of a difluoromethyl group at the 4-position of the oxadiazole ring, as seen in this compound, has been shown to enhance its metabolic stability and bioavailability. Researchers have successfully synthesized this compound using a multi-step process involving the condensation of ethyl 4-(difluoromethyl)-1,2,5-oxadiazole-3-carboxylate with various nucleophiles, yielding high purity and good yields.

In vitro and in vivo studies have demonstrated that 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester exhibits promising pharmacological properties. Notably, it has shown potent inhibitory activity against several key enzymes involved in inflammatory pathways, making it a potential candidate for the development of anti-inflammatory drugs. Additionally, preliminary data suggest that this compound may have applications in oncology, particularly in targeting specific kinases overexpressed in certain cancer types.

Further investigations into the mechanism of action of this compound have revealed its ability to modulate cellular signaling pathways, including the NF-κB and MAPK pathways. These findings underscore its potential as a multi-target therapeutic agent. Structural-activity relationship (SAR) studies are currently underway to optimize its potency and selectivity, with several analogs already showing improved efficacy in preclinical models.

In conclusion, 1,2,5-Oxadiazole-3-carboxylic acid, 4-(difluoromethyl)-, ethyl ester represents a promising chemical entity with diverse therapeutic potential. Ongoing research efforts are focused on elucidating its full pharmacological profile and exploring its applications in various disease areas. The compound's unique structural attributes and biological activity make it a valuable addition to the toolkit of medicinal chemists and drug developers.